Cas no 2173996-71-7 (methyl(1,1,1-trifluoropropan-2-yl)amine, trifluoroacetic acid)

• Product Name: methyl(1,1,1-trifluoropropan-2-yl)amine, trifluoroacetic acid
• CAS No: 2173996-71-7
• MF: C₆H₉F₆NO₂
• MW: 241.131582975388
• CID: 5797956
• PubChem ID: 137951751
• Update Time: 2025-11-01

methyl(1,1,1-trifluoropropan-2-yl)amine, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine, 1,1,1-trifluoro-N-methyl-, 2,2,2-trifluoroacetate (1:1)
• methyl(1,1,1-trifluoropropan-2-yl)amine, trifluoroacetic acid

• Inchi： 1S/C4H8F3N.C2HF3O2/c1-3(8-2)4(5,6)7;3-2(4,5)1(6)7/h3,8H,1-2H3;(H,6,7)
• InChI Key： RVHZQJFZRZJJNL-UHFFFAOYSA-N
• SMILES： C(C)(NC)C(F)(F)F.C(F)(F)(F)C(=O)O

Additional information on methyl(1,1,1-trifluoropropan-2-yl)amine, trifluoroacetic acid

Comprehensive Overview of Methyl(1,1,1-trifluoropropan-2-yl)amine, Trifluoroacetic Acid (CAS No. 2173996-71-7)

The compound methyl(1,1,1-trifluoropropan-2-yl)amine, trifluoroacetic acid (CAS No. 2173996-71-7) is a specialized fluorinated amine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and an amine moiety, makes it a valuable building block for synthesizing bioactive molecules. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "fluorinated amines in drug discovery" and "CAS 2173996-71-7 uses."

In recent years, fluorinated compounds like methyl(1,1,1-trifluoropropan-2-yl)amine have gained attention due to their enhanced metabolic stability and lipophilicity, traits critical for optimizing drug candidates. Researchers frequently search for "trifluoroacetic acid derivatives in medicinal chemistry" or "synthesis of fluorinated amines," reflecting the growing demand for these compounds in R&D. The CAS No. 2173996-71-7 specifically is often explored for its role in modifying pharmacokinetic properties, such as improving membrane permeability and bioavailability.

From a structural perspective, the trifluoromethyl group in this compound contributes to its electron-withdrawing effects, which can influence reaction pathways in organic synthesis. This aligns with the rising interest in "fluorine effects on chemical reactivity" and "designing fluorinated analogs." Additionally, the amine functionality allows for further derivatization, making it a versatile intermediate in multi-step syntheses. Laboratories often prioritize compounds like methyl(1,1,1-trifluoropropan-2-yl)amine for projects requiring precise control over molecular interactions.

Environmental and regulatory considerations are also pivotal. While trifluoroacetic acid derivatives are generally stable, their persistence in ecosystems has sparked discussions on "sustainable fluorochemicals" and "green chemistry alternatives." Researchers are increasingly investigating biodegradable fluorinated compounds, though CAS 2173996-71-7 remains a staple in controlled industrial applications due to its efficiency.

In summary, methyl(1,1,1-trifluoropropan-2-yl)amine, trifluoroacetic acid exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug design, material science, and agrochemical development, addressing key industry needs while adapting to evolving sustainability standards. For those exploring "fluorinated amine synthesis" or "CAS 2173996-71-7 suppliers," this compound offers a robust foundation for advanced research.